molecular formula C5H10N2O2S B8489002 N-Ethyl-1-(methylsulfanyl)-2-nitroethen-1-amine CAS No. 61832-42-6

N-Ethyl-1-(methylsulfanyl)-2-nitroethen-1-amine

Cat. No.: B8489002
CAS No.: 61832-42-6
M. Wt: 162.21 g/mol
InChI Key: RCHLGFQVKQNCPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Ethyl-1-(methylsulfanyl)-2-nitroethen-1-amine is a useful research compound. Its molecular formula is C5H10N2O2S and its molecular weight is 162.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61832-42-6

Molecular Formula

C5H10N2O2S

Molecular Weight

162.21 g/mol

IUPAC Name

N-ethyl-1-methylsulfanyl-2-nitroethenamine

InChI

InChI=1S/C5H10N2O2S/c1-3-6-5(10-2)4-7(8)9/h4,6H,3H2,1-2H3

InChI Key

RCHLGFQVKQNCPN-UHFFFAOYSA-N

Canonical SMILES

CCNC(=C[N+](=O)[O-])SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution in methanol (5 ml) of ethylamine (225 mg) was added dropwise over 2 minutes to a stirred solution in methanol (30 ml) at 32° of 1-methylsulphinyl-1-methylthio-2-nitroethylene (906 mg). Evaporation of the reaction mixture gave an oil which was crystallised from isopropanol to give the title product (230 mg) m.p. 66°-67.5°.
Quantity
225 mg
Type
reactant
Reaction Step One
Name
1-methylsulphinyl-1-methylthio-2-nitroethylene
Quantity
906 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.